Cas no 519-56-2 (Phenanthro[4,5-bcd]furan-3-ol(7CI,8CI,9CI))

Phenanthro[4,5-bcd]furan-3-ol(7CI,8CI,9CI) structure
519-56-2 structure
Product Name:Phenanthro[4,5-bcd]furan-3-ol(7CI,8CI,9CI)
CAS No:519-56-2
MF:C14H8O2
MW:208.21212387085
CID:367681
PubChem ID:12312975
Update Time:2025-04-19

Phenanthro[4,5-bcd]furan-3-ol(7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Phenanthro[4,5-bcd]furan-3-ol(7CI,8CI,9CI)
    • phenanthro[4,5-bcd]furan-3-ol
    • Morphenol
    • Phenanthro(4,5-bcd)furan-3-ol
    • Q27293880
    • NS00042319
    • XKN9029GHL
    • 3-HYDROXY-4,5-OXIDOPHENANTHRENE
    • MORPHENOL [MI]
    • 3-HYDROXY-4,5-PHENANTHRYLENE OXIDE
    • SCHEMBL16615969
    • UNII-XKN9029GHL
    • 15-oxatetracyclo[10.2.1.05,14.08,13]pentadeca-1,3,5(14),6,8(13),9,11-heptaen-2-ol
    • 519-56-2
    • EINECS 208-271-9
    • Inchi: 1S/C14H8O2/c15-10-7-6-9-5-4-8-2-1-3-11-12(8)13(9)14(10)16-11/h1-7,15H
    • InChI Key: IJTHCTQNQZKJIY-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=C3C=CC4=CC=C(C1=C4C3=2)O

Computed Properties

  • Exact Mass: 208.05244
  • Monoisotopic Mass: 208.05243
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.4
  • XLogP3: 3.9

Experimental Properties

  • Density: 1.453
  • Melting Point: 145°
  • Boiling Point: 393.9°Cat760mmHg
  • Flash Point: 192°C
  • Refractive Index: 1.9
  • PSA: 33.37
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